2-Methyl-4-(4-{3-methyl-[1,2,4]triazolo[4,3-a]pyrazin-8-yl}piperazin-1-yl)pyrimidine

• IUPAC Name: 3-methyl-8-[4-(2-methylpyrimidin-4-yl)piperazin-1-yl]-[1,2,4]triazolo[4,3-a]pyrazine
• InChI: InChI=1S/C15H18N8/c1-11-16-4-3-13(18-11)21-7-9-22(10-8-21)14-15-20-19-12(2)23(15)6-5-17-14/h3-6H,7-10H2,1-2H3
• InChI Key: DLTFWPOFPIRLAO-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC=CC(=N1)N2CCN(CC2)C3=NC=CN4C3=NN=C4C
• Molecular Formula: C15H18N8
• Molecular Weight: 310.36 g/mol

Description

The compound “2-Methyl-4-(4-{3-methyl-[1,2,4]triazolo[4,3-a]pyrazin-8-yl}piperazin-1-yl)pyrimidine” is a heterocyclic compound. It contains a triazole nucleus, which is a five-membered aromatic azole chain containing two carbon and three nitrogen atoms. Triazole compounds are known for their ability to bind in the biological system with a variety of enzymes and receptors, thus showing versatile biological activities.

Synthesis Analysis

The synthesis of triazole derivatives involves several steps. The literature suggests that the synthesis of similar compounds involves the acid-catalyzed cyclization of 2-hydrazinyl-6H-1,3,4-thiadiazine with ortho esters, thereby annulation of the triazole ring on thiadiazole.

Scientific Research Applications

Anticancer Activity

. Their ability to bind with a variety of enzymes and receptors in the biological system could make them effective in inhibiting the growth of cancer cells.

Antimicrobial Activity

. They could be effective against a wide class of Gram-positive and Gram-negative bacteria which are now proved to be multidrug resistant.

Analgesic and Anti-inflammatory Activity

. This makes them potentially useful in the treatment of conditions associated with pain and inflammation.

Antioxidant Activity

. This means they could help protect the body’s cells from damage caused by free radicals.

Antiviral Activity

. They could be used in the development of new antiviral drugs.

Enzyme Inhibition

. This makes them potentially useful in the treatment of various diseases.

Mechanism of Action

Target of Action

The primary target of the compound 2-Methyl-4-(4-{3-methyl-[1,2,4]triazolo[4,3-a]pyrazin-8-yl}piperazin-1-yl)pyrimidine is Cyclin-Dependent Kinase 2 (CDK2) . CDK2 is a crucial protein in cell cycle regulation and is an appealing target for cancer treatment .

Mode of Action

This compound interacts with CDK2, inhibiting its activity . The inhibition of CDK2 leads to significant alterations in cell cycle progression . This interaction results in the inhibition of cell growth and induction of apoptosis within cells .

Biochemical Pathways

The compound’s interaction with CDK2 affects the cell cycle progression pathway . By inhibiting CDK2, the compound disrupts the normal cell cycle, leading to cell growth arrest and apoptosis .

Result of Action

The result of the compound’s action is the significant inhibition of cell growth and the induction of apoptosis within cells . This is particularly evident in the MCF-7 and HCT-116 cell lines, where the compound showed superior cytotoxic activities .